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Compound of Interest

Compound Name: Carbimazole-d3

Cat. No.: B13864703

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Carbimazole-d3 in
common organic solvents. The information presented herein is intended to support research,
development, and formulation activities involving this isotopically labeled compound.

Disclaimer: Specific quantitative solubility data for Carbimazole-d3 is not readily available in
published literature. The data presented is for the non-deuterated form, Carbimazole. It is
reasonably assumed that the solubility of Carbimazole-d3 will be very similar to that of
Carbimazole, as deuterium substitution is unlikely to significantly alter its physicochemical
properties, including solubility.

Quantitative Solubility Data

The solubility of Carbimazole in various organic solvents is summarized in the table below. This
data has been compiled from various sources and provides an indication of the compound's
solubility characteristics.
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Molar Mass ( g/mol o
Solvent Temperature (°C) Solubility

)

Ethanol 46.07 Not Specified ~1 mg/mL[1]

. . ~1 mg/mL[1], Soluble
Dimethyl Sulfoxide

78.13 Not Specified (5mg/mL, warmed)[2]
(DMSO0)
[3]
Dimethylformamide N
73.09 Not Specified ~1 mg/mL[1]
(DMF)
Chloroform 119.38 Not Specified Soluble
Acetone 58.08 Not Specified Soluble
N Sparingly soluble,
Water 18.02 Not Specified
Soluble

Note: The term "soluble” indicates that a significant amount of the compound dissolves in the
solvent, but a precise quantitative value was not provided in the cited sources.

Experimental Protocol: Equilibrium Solubility
Determination (Shake-Flask Method)

The determination of equilibrium solubility is a critical step in drug development. The shake-
flask method is a widely accepted and reliable technique for this purpose.

Principle

An excess amount of the solid compound is added to a specific volume of the solvent. The
mixture is then agitated at a constant temperature until equilibrium is reached between the
dissolved and undissolved solute. The concentration of the solute in the saturated solution is

then determined analytically.

Materials and Equipment

e Carbimazole-d3 (or Carbimazole)
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Selected organic solvents (e.g., methanol, ethanol, acetonitrile, DMSO, DMF)
Sealed, temperature-controlled containers (e.g., glass vials or flasks)
Agitation device (e.g., orbital shaker, magnetic stirrer)

Centrifuge

Chemically inert syringe filters (e.g., PTFE)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical
instrument

Standard laboratory glassware

Procedure

Preparation of Saturated Solution: Add an excess amount of Carbimazole-d3 to a known
volume of the chosen organic solvent in a sealed container.

Equilibration: Agitate the container at a constant temperature for a sufficient period (typically
24-72 hours) to ensure equilibrium is achieved.

Phase Separation: After equilibration, separate the undissolved solid from the saturated
solution. This is typically done by centrifugation followed by filtration of the supernatant
through a chemically inert filter.

Quantification: Determine the concentration of the dissolved Carbimazole-d3 in the clear
filtrate using a validated analytical method, such as HPLC. A calibration curve prepared with
standard solutions of known concentrations should be used for accurate quantification.

Data Reporting: Report the solubility in units of mass per volume (e.g., mg/mL) or molarity
(mol/L) at the specified temperature.

Visualizations
Experimental Workflow for Solubility Determination
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The following diagram illustrates the key steps involved in the shake-flask method for
determining the equilibrium solubility of a compound.

Workflow for Equilibrium Solubility Determination
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Caption: A generalized workflow for determining equilibrium solubility using the shake-flask
method.
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Mechanism of Action of Carbimazole

Carbimazole is a prodrug that is converted in the body to its active form, methimazole.
Methimazole then inhibits thyroid peroxidase, an enzyme crucial for the synthesis of thyroid

hormones.

Mechanism of Action of Carbimazole
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Caption: The metabolic activation of Carbimazole and subsequent inhibition of thyroid hormone
synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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